Methyl 5-(2-hydroxyethyl)pyrazine-2-carboxylate

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: methyl 5-(2-hydroxyethyl)pyrazine-2-carboxylate
• InChI: InChI=1S/C8H10N2O3/c1-13-8(12)7-5-9-6(2-3-11)4-10-7/h4-5,11H,2-3H2,1H3
• InChI Key: DNLSEEVOYPTXET-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C(N=C1)CCO

Description

Methyl 5-(2-hydroxyethyl)pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 5-(2-oxoethyl)pyrazine-2-carboxylate (5.08 g) in methanol (50 mL) was added sodium borohydride (1.07 g) under ice-cooling, followed by stirring at the same temperature for 60 minutes. To the reaction mixture was added 1 M hydrochloric acid under ice-cooling to adjust the pH to 3. Saturated brine was added thereto, followed by extraction with a solvent (ethyl acetate:isopropyl alcohol=4:1). The organic layer was dried over anhydrous magnesium sulfate and concentrated. The obtained crude product was purified by silica gel column chromatography (hexane:ethyl acetate=4:1-0:1, chloroform:methanol=1:0-30:1) to obtain methyl 5-(2-hydroxyethyl)pyrazine-2-carboxylate (1.34 g) as a red-brown oily substance.